Cas no 872848-70-9 (N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
• CAS No: 872848-70-9
• MF: C₂₃H₃₁N₃O₃
• MW: 397.510545969009
• CID: 6084180
• PubChem ID: 4052224
• Update Time: 2025-07-08

N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
• N,N-diethyl-2-(3-{[(2-methylcyclohexyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide
• F2001-0083
• 872848-70-9
• 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(2-methylcyclohexyl)-2-oxoacetamide
• AKOS024619102
• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide

• Inchi： 1S/C23H31N3O3/c1-4-25(5-2)21(27)15-26-14-18(17-11-7-9-13-20(17)26)22(28)23(29)24-19-12-8-6-10-16(19)3/h7,9,11,13-14,16,19H,4-6,8,10,12,15H2,1-3H3,(H,24,29)
• InChI Key： RAUCNTFHUBBZFL-UHFFFAOYSA-N
• SMILES： O=C(C(C1=CN(CC(N(CC)CC)=O)C2C=CC=CC1=2)=O)NC1CCCCC1C

Computed Properties

• Exact Mass: 397.23654186g/mol
• Monoisotopic Mass: 397.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.4Ų

Additional information on N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide

Introduction to N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide and Its Significance in Modern Chemical Biology

N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide, a compound with the CAS number 872848-70-9, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The structure of N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide is notable for its combinatorial complexity. The presence of an indole moiety, a well-known pharmacophore in medicinal chemistry, suggests potential interactions with biological targets. Specifically, the indole ring can engage in hydrogen bonding and π-stacking interactions, which are crucial for the design of bioactive molecules. Additionally, the carbamoyl group and the acetyl moiety contribute to the compound's solubility and reactivity, making it a versatile scaffold for further chemical modifications.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The compound N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide, with its unique structural features, is positioned at the forefront of this research landscape.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the indole ring and the carbamoyl group creates a molecular platform that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, studies have shown that indole derivatives can modulate enzyme activity and receptor binding, making them promising candidates for therapeutic intervention.

The 2-methylcyclohexyl moiety in the structure adds another layer of complexity, influencing both the physical properties and the biological activity of the compound. This substituent can affect solubility, metabolic stability, and pharmacokinetic profiles, all of which are critical factors in drug development. By carefully tuning this part of the molecule, researchers can optimize its properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules like N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide. Molecular docking studies have been instrumental in predicting how this compound might interact with biological targets such as enzymes and receptors. These predictions provide valuable insights into its potential therapeutic effects and help guide further experimental validation.

In addition to computational methods, experimental approaches have also been pivotal in understanding the biological activity of this compound. In vitro assays have revealed that N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide exhibits promising effects on certain cellular pathways. For example, it has been observed to influence signaling pathways involved in cell proliferation and apoptosis, which are relevant to cancer research.

The synthesis of this compound represents another area of interest within the chemical biology community. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce complex molecules like N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide with high yield and purity. This capability is essential for conducting detailed biological studies and for eventual clinical applications.

The role of N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide in drug development is further underscored by its potential as a tool compound for research purposes. It can serve as a scaffold for generating libraries of derivatives with varying biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Looking ahead, the future prospects for N,N-diethyl-2-(3-{(2-methylcyclohexyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide are bright. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute to new treatments and therapies. Its unique structural features make it a compelling candidate for further exploration in both academic research and industrial drug development.